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Compound of Interest

Compound Name: Disperse Yellow 3

Cat. No.: B124930

The following tables summarize the known performance data of Disperse Yellow 3 in various
polymer matrices. It is important to note that specific performance can be influenced by the dye
concentration, processing conditions, and the presence of other additives in the polymer
formulation.

Table 1: Fastness Properties of Disperse Yellow 3 on Textile Fibers

. Washfastness Washfastness Sublimation/Ir
Lightfastness

Polymer Matrix (ISO 105-C06) - (ISO 105-C06) - oning
(ISO 105-B02) .
Color Change Staining Fastness
Polyester 6[3] 4-5[3] 4-5[3] 3 (Stain)[3]
Ny Generally lower Fair, especially in  Data not Data not
on
Y than polyester[4]  deep shades[1] available available
Data not Inferior to Data not Data not
Cellulose Acetate ) ) ) )
available triacetate[1] available available
) Data not Generally Data not Data not
Acrylic ) . )
available good[5] available available

Table 2: Thermal and Migration Properties of Disperse Yellow 3 in Plastic Matrices
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Polymer Matrix

Thermal Stability

Migration/Leaching

Polyvinyl Chloride (PVC)

Decomposes at 192-195°CJ[2]

Can migrate, especially in
flexible PVC.[6]

Polystyrene

Decomposes at 192—-195°CJ2]

Data not available

Alternatives to Disperse Yellow 3

While Disperse Yellow 3 is a versatile dye, several alternatives exist for specific applications,

often offering enhanced performance in certain areas.

Table 3: Selected Alternatives to Disperse Yellow 3 and Their Notable Properties

Polymer Matrix

Alternative Dye/Pigment

Key Advantages

Polyester

Disperse Yellow 54

High lightfastness.[7]

Nylon

Acid Yellow Dyes

Good fastness properties.[7]

Polyvinyl Chloride (PVC)

Pigment Yellow 62

Good heat and plasticizer

resistance.[8]

Cellulose Acetate

High-energy disperse dyes

Superior wet fastness.[9]

Polystyrene

Heat-stable inorganic pigments
(e.g., Colortherm® Yellow)

High thermal stability for
processing.[10][11]

Acrylic

Basic Yellow Dyes

Vibrant shades.

Experimental Protocols

To ensure accurate and reproducible performance evaluation, standardized testing

methodologies are crucial. The following are detailed protocols for key experiments.

Colorfastness to Light (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.
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Experimental Workflow:

Periodically assess fading against blue wool ‘—»

>

—>

Prepare test specimen and blue wool references Mount specimens on card Expose in Xenon arc lamp apparatus }—> Assign li rating (1-8)

Click to download full resolution via product page

Workflow for ISO 105-B02 Lightfastness Test.

Methodology:
e Specimen Preparation: Cut a representative sample of the dyed polymer.

» Mounting: Mount the specimen and a set of blue wool lightfastness standards on a sample
holder.

o Exposure: Place the holder in a xenon arc lamp apparatus. The exposure conditions (e.g.,
irradiance, temperature, humidity) should be set according to the standard.

» Evaluation: Periodically inspect the fading of the specimen and compare it to the fading of
the blue wool standards.

» Rating: The lightfastness rating is the number of the blue wool standard that shows a similar
degree of fading to the test specimen.

Colorfastness to Washing (ISO 105-C06)

This method is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

Experimental Workflow:

Prepare composite specimen (dyed sample + multifiber fabric) }—»‘ Place in stainless steel container with detergent solution and steel hal\s}—" Agitate at specified temperature and time }—»‘ Rinse and dry the specimen ‘4»‘ Assess color change and staining using grey scales

Click to download full resolution via product page

Workflow for ISO 105-C06 Washfastness Test.
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Methodology:

e Specimen Preparation: A specimen of the dyed material is sewn together with a multifiber
adjacent fabric.

e Washing: The composite specimen is placed in a stainless-steel container with a specified
detergent solution and stainless-steel balls (to provide abrasive action).

o Agitation: The container is agitated in a laundering machine at a specified temperature and
for a specific duration.

e Rinsing and Drying: After the washing cycle, the specimen is rinsed and dried.

» Evaluation: The change in color of the dyed specimen and the degree of staining on the
multifiber fabric are assessed using the respective grey scales.

Thermal Stability of Colorants in Plastics (ASTM D3045)

This practice provides a means for evaluating the thermal stability of plastic materials by
exposing them to elevated temperatures for extended periods.

Experimental Workflow:

Prepare plastic specimens containing the colorant ‘4»‘ Expose specimens in a convection oven at a set temperature }—»‘ Remove specimens at predetermined time intervals }—»‘ Measure color change (e.g., using a spectrophotometer) }—»‘ Determine the time to a specified color change

Click to download full resolution via product page

Workflow for Thermal Stability Testing of Colorants in Plastics.

Methodology:

e Specimen Preparation: Prepare plastic specimens containing a known concentration of
Disperse Yellow 3.

e Heat Aging: Place the specimens in a forced-air convection oven at a specified temperature.

o Time Intervals: Remove specimens from the oven at various time intervals.
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o Color Measurement: After cooling to room temperature, measure the color of the specimens
using a spectrophotometer or colorimeter.

» Analysis: Plot the color change as a function of time to determine the thermal stability.

Migration of Colorants from Plastics (ASTM F1929)

While originally for detecting leaks in porous medical packaging, the principle of using a dye to
assess migration can be adapted.

Logical Relationship for Migration Testing:

Colored Polymer in Contact with Simulant Environmental Factors (Temperature, Time)

Migration of Dye Molecules

Analysis of Simulant for Dye Presence

Click to download full resolution via product page

Logical Flow of a Dye Migration Test.

Methodology:

e Specimen and Simulant Selection: Place a specimen of the colored plastic in contact with a
relevant food simulant (e.g., ethanol/water mixture, vegetable oil) or a solvent.

 Incubation: Store the specimen in the simulant at a specified temperature for a defined
period to simulate conditions of use.

e Analysis: After the incubation period, remove the plastic specimen. Analyze the simulant for
the presence and concentration of the migrated dye using a suitable analytical technique,
such as UV-Vis spectrophotometry or high-performance liquid chromatography (HPLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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